Cas no 1806663-57-9 (Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate
• CAS No: 1806663-57-9
• MF: C₁₃H₁₃F₃O₅
• MW: 306.234534978867
• CID: 4959489
• Update Time: 2025-05-21

Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H13F3O5/c1-2-20-12(19)9-5-3-8(4-6-11(17)18)7-10(9)21-13(14,15)16/h3,5,7H,2,4,6H2,1H3,(H,17,18)
• InChI Key： FEACCULFDJJVRE-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OCC)C=CC(=C1)CCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.1
• Topological Polar Surface Area: 72.8

Additional information on Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate

Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate: A Comprehensive Overview

Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate, with CAS No. 1806663-57-9, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a trifluoromethoxy substituent and a carboxyethyl side chain. The trifluoromethoxy group, -O-CF3, is known for its electron-withdrawing properties, which significantly influence the compound's reactivity and stability. Similarly, the carboxyethyl group introduces additional functional diversity, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate in drug discovery. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antiviral agents. The trifluoromethoxy group has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability across biological membranes. Furthermore, the carboxyethyl moiety provides a site for further functionalization, enabling the creation of derivatives with tailored pharmacokinetic profiles.

In the realm of agrochemicals, this compound has demonstrated promise as an intermediate in the synthesis of herbicides and fungicides. Its ability to modulate plant growth hormones and inhibit fungal enzymes makes it a valuable asset in crop protection. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis routes for Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate, reducing its environmental footprint while maintaining its efficacy.

The synthesis of Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the Friedel-Crafts acylation of a suitable aromatic ring followed by esterification with ethanol. The introduction of the trifluoromethoxy group often requires specialized reagents and catalysts to ensure high yields and purity. Researchers have also investigated alternative methods, such as microwave-assisted synthesis and enzymatic catalysis, to streamline the production process.

From a materials science perspective, Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate has been utilized as a monomer in the preparation of advanced polymers. Its ability to form stable covalent bonds with other monomers enables the creation of materials with enhanced mechanical strength and thermal stability. Recent studies have focused on its application in biodegradable polymers, addressing the growing demand for sustainable materials in packaging and biomedical applications.

In conclusion, Ethyl 4-(2-carboxyethyl)-2-(trifluoromethoxy)benzoate (CAS No. 1806663-57-9) is a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, agrochemical development, and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in advancing modern science and technology.